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Compound of Interest

Compound Name:
4-(4-Bromophenyl)morpholin-3-

one

CAS No.: 634905-12-7

Cat. No.: B3192568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(4-Bromophenyl)morpholin-3-one is a heterocyclic organic compound of significant interest

in medicinal chemistry and pharmaceutical development. Its core structure, featuring a

morpholin-3-one moiety attached to a bromophenyl group, makes it a valuable building block in

the synthesis of complex molecules. This guide provides a comprehensive overview of its

chemical identity, synthesis, applications, and safety protocols, with a focus on its critical role

as a key intermediate in the production of the anticoagulant drug, Rivaroxaban.

Core Identifiers and Chemical Properties
A precise understanding of a compound's identifiers and physicochemical properties is

fundamental for its use in a research and development setting. The key identifiers for 4-(4-
Bromophenyl)morpholin-3-one are summarized in the table below.
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Identifier Value Source(s)

CAS Number 634905-12-7 ,

IUPAC Name
4-(4-bromophenyl)morpholin-3-

one

Chemical Formula C₁₀H₁₀BrNO₂

Molecular Weight 256.10 g/mol

Canonical SMILES
C1COCC(=O)N1C2=CC=C(C=

C2)Br

InChI

InChI=1S/C10H10BrNO2/c11-

8-1-3-9(4-2-8)12-5-6-14-7-

10(12)13/h1-4H,5-7H2

Appearance White to off-white solid

Synthesis of 4-(4-Bromophenyl)morpholin-3-one
The synthesis of 4-(4-Bromophenyl)morpholin-3-one is a well-documented process, often

involving the bromination of a precursor, 4-phenylmorpholin-3-one. A common and effective

method utilizes N-bromosuccinimide (NBS) as the brominating agent in a suitable solvent like

N,N-dimethylformamide (DMF).

Experimental Protocol: Bromination of 4-
Phenylmorpholin-3-one
This protocol is adapted from a published synthesis of Rivaroxaban intermediates.[1]

Materials:

4-Phenylmorpholin-3-one

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)
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Water

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Sodium sulfate (anhydrous)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 4-phenylmorpholin-3-one (1.0

equivalent) in DMF.

Addition of Brominating Agent: Prepare a solution of NBS (1.2 equivalents) in DMF. Add this

solution dropwise to the 4-phenylmorpholin-3-one solution at room temperature over

approximately 30 minutes.

Reaction: Stir the resulting mixture at room temperature for about 6 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, add water and ethyl acetate to the reaction mixture and stir for

30 minutes.

Extraction: Separate the organic layer. Extract the aqueous layer three times with ethyl

acetate.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude 4-(4-Bromophenyl)morpholin-3-one can be further purified by

recrystallization from a suitable solvent system, such as ethyl acetate/petroleum ether.

Diagram of Synthesis Workflow:
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Caption: Synthetic workflow for 4-(4-Bromophenyl)morpholin-3-one.

Application in Drug Development: A Key
Intermediate for Rivaroxaban
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The primary and most significant application of 4-(4-Bromophenyl)morpholin-3-one is as a

crucial intermediate in the industrial synthesis of Rivaroxaban.[2][3] Rivaroxaban is a direct

Factor Xa inhibitor, widely prescribed as an oral anticoagulant to prevent and treat

thromboembolic disorders.

The synthesis of Rivaroxaban from 4-(4-aminophenyl)morpholin-3-one (which is derived from

the title compound) is a multi-step process. The 4-(4-Bromophenyl)morpholin-3-one is a

precursor to the aminophenyl derivative, which then undergoes a series of reactions to form the

final active pharmaceutical ingredient.

Diagram of the Role of 4-(4-Bromophenyl)morpholin-3-one in Rivaroxaban Synthesis:

4-(4-Bromophenyl)morpholin-3-one 4-(4-Aminophenyl)morpholin-3-oneReduction Further IntermediatesMulti-step Synthesis RivaroxabanFinal Assembly

Click to download full resolution via product page

Caption: Role as a precursor in Rivaroxaban synthesis.

Spectral Data
Detailed, experimentally-derived spectral data for 4-(4-Bromophenyl)morpholin-3-one is not

widely available in public databases. Researchers should perform their own analytical

characterization (NMR, IR, MS) to confirm the identity and purity of the synthesized compound.

For reference, spectral data of a closely related compound, (4-bromophenyl)

(morpholino)methanone, shows characteristic signals in ¹H NMR at δ 7.57 (d, J = 8.4 Hz, 2H)

and 7.31 (d, J = 8.4 Hz, 2H) for the aromatic protons, and in ¹³C NMR at δ 169.6 (C=O), 134.3,

132.1, 129.1, and 124.5 for the aromatic carbons.[1]

Safety and Handling
4-(4-Bromophenyl)morpholin-3-one is a chemical that should be handled with appropriate

safety precautions in a laboratory setting. The following information is based on available safety

data sheets for similar compounds.

GHS Hazard Statements:
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H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Handling and Storage:

Store in a well-ventilated place. Keep container tightly closed.

Use only outdoors or in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling this compound.

Conclusion
4-(4-Bromophenyl)morpholin-3-one is a compound of high importance in the field of

pharmaceutical synthesis. Its well-defined structure and reactivity make it an essential building

block, most notably in the production of the life-saving anticoagulant, Rivaroxaban. While its

direct biological activities are not extensively studied, its role as a key intermediate underscores

its value to the scientific and drug development communities. Adherence to proper synthesis
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and safety protocols is crucial for its effective and safe utilization in research and

manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3192568/docs#an-in-depth-technical-guide-to-4-4-
bromophenyl-morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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